Tetrapropylammonium bromide
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Structure-directing agent in zeolite synthesis
TPABr is commonly used as a structure-directing agent (SDA) in the synthesis of zeolites. Zeolites are a class of microporous materials with well-defined crystalline structures and large internal surface areas. They are widely used as catalysts and adsorbents in various industrial processes. TPABr plays a crucial role in directing the formation of specific zeolite structures during the synthesis process. Source: [Tetrapropylammonium bromide - Sigma-Aldrich: ]
Studies of ion transport and membrane channels
TPABr can be used as a probe to study ion transport and membrane channels in biological systems. Its positively charged ammonium group allows it to interact with negatively charged sites on biological membranes, and its large size can help to block the passage of ions through certain channels. This property makes TPABr a valuable tool for researchers investigating the mechanisms of ion transport and channel function. Source: [PubChem - Tetrapropylammonium bromide: )]
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TPABr has also been used in various other research applications, including:
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Reported as not meeting GHS hazard criteria by 2043 of 2092 companies (only ~ 2.3% companies provided GHS information). For more detailed information, please visit ECHA C&L website
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1-Propanaminium, N,N,N-tripropyl-, bromide (1:1): ACTIVE
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